Cas no 10172-89-1 (N-Acetyl-D-phenylalanine)

N-Acetyl-D-phenylalanine structure
N-Acetyl-D-phenylalanine structure
Product Name:N-Acetyl-D-phenylalanine
CAS No:10172-89-1
MF:C11H13NO3
MW:207.225823163986
MDL:MFCD00002664
CID:48436
PubChem ID:24890820
Update Time:2024-11-04

N-Acetyl-D-phenylalanine Chemical and Physical Properties

Names and Identifiers

    • N-Acetyl-D-phenylalanine
    • Ac-D-Phe-OH
    • Acetylphenylalanine
    • N-ACETYL-D-PHENYLALANINE, WHITE SOLID
    • Acetyl-D-Phenylalanine
    • N-Acetyl-L-Proline
    • (R)-2-(Acetylamino)-3-phenylpropanoic acid
    • N-ACETYL-D-PHE
    • AC-D-PHENYLALANINE
    • N-Acetyl-D-phenylala
    • N-AC-D-PHENYLALANINE
    • D-N-Acetylphenylalanine
    • N-Acety-D-phenylalanine
    • Ac-D-Phe-OH ,≥98.0%
    • (R)-2-acetamido-3-phenylpropanoic acid
    • D-Phenylalanine, N-acetyl-
    • N-Acetyl-3-phenyl-D-alanine
    • CBQJSKKFNMDLON-SNVBAGLBSA-N
    • 606E063065
    • N-Acetylphenylalanine, D-
    • N-Acetylphenylalanine #
    • (2R)-2-acetamido-3-phenylpropanoic acid
    • N-Ac-D-Phe-OH
    • (R)-N-acetylphenylalanine
    • bmse000479
    • KSC491Q6L
    • Jsp000239
    • Q27103564
    • MFCD00002664
    • AC-24139
    • W-108904
    • 10172-89-1
    • AFALANINE, (R)-
    • ALANINE, N-ACETYL-3-PHENYL-, D-
    • CHEBI:28203
    • N-ACETYL-(R)-PHENYLALANINE
    • (2R)-2-acetamido-3-phenyl-propanoic acid
    • AKOS015841021
    • D-(-)-N-ACETYLPHENYLALANINE
    • AM82154
    • NS00081258
    • (-)-N-ACETYL-D-PHENYLALANINE
    • (2R)-2-(1-hydroxyvinylamino)-3-phenyl-propanoic acid;N-Acetyl-D-phenylalanine
    • HY-W014553
    • SCHEMBL331330
    • EINECS 233-447-7
    • DTXSID90144144
    • C05620
    • CHEMBL174089
    • CCG-233383
    • A0105
    • Z1455311715
    • (R)-(-)-N-ACETYLPHENYLALANINE
    • UNII-606E063065
    • CS-W015269
    • NSC-523830
    • AS-12783
    • EN300-962030
    • J-300204
    • A800443
    • NSC 523830
    • DA-70479
    • MDL: MFCD00002664
    • Inchi: 1S/C11H13NO3/c1-8(13)12-10(11(14)15)7-9-5-3-2-4-6-9/h2-6,10H,7H2,1H3,(H,12,13)(H,14,15)/t10-/m1/s1
    • InChI Key: CBQJSKKFNMDLON-SNVBAGLBSA-N
    • SMILES: OC([C@@H](CC1C=CC=CC=1)NC(C)=O)=O

Computed Properties

  • Exact Mass: 207.08959
  • Monoisotopic Mass: 207.089543
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.6
  • Topological Polar Surface Area: 66.4

Experimental Properties

  • Color/Form: White crystals.
  • Density: 1.1990
  • Melting Point: 165.0 to 169.0 deg-C
  • Boiling Point: 453.9℃ at 760 mmHg
  • Flash Point: 228.3±26.8 °C
  • Refractive Index: -41 ° (C=5, MeOH)
  • PSA: 66.4
  • LogP: 1.20930
  • Solubility: No available.

N-Acetyl-D-phenylalanine Pricemore >>

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